Cas no 95967-46-7 (Butanoic acid, 3-oxo-4-(phenylmethoxy)-, 1,1-dimethylethyl ester)

• Product Name: Butanoic acid, 3-oxo-4-(phenylmethoxy)-, 1,1-dimethylethyl ester
• CAS No: 95967-46-7
• MF: C₁₅H₂₀O₄
• MW: 264.316905021667
• MDL: MFCD11849506
• CID: 751613
• PubChem ID: 12035485
• Update Time: 2025-07-02

Butanoic acid, 3-oxo-4-(phenylmethoxy)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-4-(phenylmethoxy)-, 1,1-dimethylethyl ester
• 3-OXO-4-(PHENYLMETHOXY)-BUTANOIC ACID 1,1-DIMETHYLETHYL ESTER
• tert-butyl 3-oxo-4-phenylmethoxybutanoate
• DTXSID40476265
• MFCD11849506
• F15231
• SCHEMBL4545478
• tert-butyl 4-(benzyloxy)-3-oxobutanoate
• NQCSIYAFJRYQHX-UHFFFAOYSA-N
• tert.-butyl 4-benzyloxyacetoacetate
• 95967-46-7
• A855806
• CS-0458376
• tert-butyl4-(benzyloxy)-3-oxobutanoate
• tert-Butyl 3-oxo-4-(phenylmethoxy)-butanoate

• MDL： MFCD11849506
• Inchi： 1S/C15H20O4/c1-15(2,3)19-14(17)9-13(16)11-18-10-12-7-5-4-6-8-12/h4-8H,9-11H2,1-3H3
• InChI Key： NQCSIYAFJRYQHX-UHFFFAOYSA-N
• SMILES： O(C(CC(COCC1C=CC=CC=1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.13615911g/mol
• Monoisotopic Mass: 264.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on Butanoic acid, 3-oxo-4-(phenylmethoxy)-, 1,1-dimethylethyl ester

Comprehensive Overview of Butanoic acid, 3-oxo-4-(phenylmethoxy)-, 1,1-dimethylethyl ester (CAS No. 95967-46-7)

Butanoic acid, 3-oxo-4-(phenylmethoxy)-, 1,1-dimethylethyl ester (CAS No. 95967-46-7) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative, featuring a phenylmethoxy group and a tert-butyl ester moiety, has garnered significant attention due to its potential applications in intermediate synthesis and flavor/fragrance industries. Its molecular structure combines a 3-oxobutanoic acid backbone with a benzyl-protected hydroxyl group, making it a versatile building block for fine chemical production.

In recent years, researchers have focused on this compound's role in green chemistry applications, particularly in sustainable synthesis routes. The growing demand for eco-friendly chemical processes has led to increased exploration of compounds like Butanoic acid, 3-oxo-4-(phenylmethoxy)-, 1,1-dimethylethyl ester as potential intermediates for biodegradable materials. Its structural features allow for selective modifications, aligning with current trends in atom-efficient synthesis and catalytic transformations – topics frequently searched in academic databases and industry forums.

The compound's CAS No. 95967-46-7 serves as a crucial identifier in regulatory documentation and safety data sheets. Analytical studies reveal that this material typically appears as a colorless to pale yellow liquid with characteristic ester-like properties. Chromatographic methods (HPLC, GC-MS) are commonly employed for purity assessment, while spectroscopic techniques (NMR, IR) confirm its structural identity – methodologies often queried by quality control professionals in pharmaceutical manufacturing.

From a commercial perspective, Butanoic acid, 3-oxo-4-(phenylmethoxy)-, 1,1-dimethylethyl ester finds applications beyond traditional chemical synthesis. The flavor and fragrance industry has investigated its derivatives for potential use in food additives and perfumery ingredients, though extensive safety evaluations are prerequisite. This aligns with current consumer trends toward clean-label products and natural identical compounds – hot topics in food technology discussions and industry publications.

Storage and handling recommendations for CAS No. 95967-46-7 follow standard protocols for oxygen-sensitive esters: typically under inert atmosphere at controlled temperatures. Stability studies indicate compatibility with common organic solvents, making it suitable for various solution-phase reactions. These practical considerations are frequently searched by laboratory technicians and process chemists optimizing synthetic protocols.

Recent patent literature reveals innovative applications of this compound in specialty polymer development and controlled-release formulations. Its structural motif appears in several drug candidate patents, particularly those targeting enzyme inhibition – a trending research area in medicinal chemistry. The tert-butyl ester group offers advantageous properties for prodrug design, explaining its prevalence in pharmaceutical development pipelines.

Environmental fate studies of Butanoic acid, 3-oxo-4-(phenylmethoxy)-, 1,1-dimethylethyl ester suggest moderate biodegradability under aerobic conditions, a characteristic increasingly important for industrial chemicals. Regulatory agencies emphasize environmental impact assessments for such compounds, reflecting the growing emphasis on sustainable chemistry principles in chemical manufacturing – subjects dominating contemporary chemical engineering discourse.

Analytical challenges associated with this compound include its detection in complex matrices and differentiation from structural analogs. Advanced techniques like high-resolution mass spectrometry (HRMS) and multidimensional NMR have been employed to address these issues – methodologies frequently discussed in analytical chemistry forums and scientific conferences.

The global market for CAS No. 95967-46-7 reflects niche demand patterns, with procurement inquiries often related to custom synthesis and contract manufacturing services. Supply chain considerations include regional availability of precursor materials and compliance with international chemical regulations – operational aspects heavily researched by procurement specialists in fine chemical industries.

Future research directions may explore the compound's utility in biocatalysis applications or as a template for molecularly imprinted polymers. The scientific community continues to investigate novel derivatives, particularly those with enhanced stereoselectivity or biological activity – research avenues that align with current interests in precision chemistry and targeted molecular design.